Cas no 1998667-37-0 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1998667-37-0
• MF: C₁₅H₁₆BrN₃O₄
• MW: 382.20924282074
• CID: 6512195
• PubChem ID: 165534082
• Update Time: 2025-06-11

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• 1998667-37-0
• EN300-1284441
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C15H16BrN3O4/c1-19-12(8-13(16)18-19)11(7-14(20)21)17-15(22)23-9-10-5-3-2-4-6-10/h2-6,8,11H,7,9H2,1H3,(H,17,22)(H,20,21)/t11-/m1/s1
• InChI Key： SHKLKSFJSRTWKA-LLVKDONJSA-N
• SMILES： BrC1C=C([C@@H](CC(=O)O)NC(=O)OCC2C=CC=CC=2)N(C)N=1

Computed Properties

• Exact Mass: 381.03242g/mol
• Monoisotopic Mass: 381.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 1998667-37-0)

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid, CAS No. 1998667-37-0), a meticulously designed compound, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug development and therapeutic applications.

The molecular structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a benzyloxy carbonyl group and an amino group in the side chain, along with a brominated pyrazole ring, suggests a multifaceted interaction with biological targets. These features make the compound an intriguing subject for studying its pharmacological profile and potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold, particularly when brominated, has shown promise in several preclinical studies due to its ability to interact with enzymes and receptors involved in inflammation, metabolism, and cell signaling. The specific configuration of the stereocenter at the third carbon atom further enhances the compound's potential bioactivity by influencing its binding affinity and selectivity.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid are being explored for their ability to interact with multiple targets simultaneously, a strategy known as polypharmacology. This approach can lead to more effective therapies with fewer side effects, as it allows for the fine-tuning of biological responses.

The benzyloxy carbonyl group in the compound's structure is particularly noteworthy, as it can serve as a protecting group for the amino function during synthetic processes. This feature is crucial in multi-step synthetic routes where selective protection and deprotection steps are necessary. Additionally, the benzyloxy group can enhance the solubility and stability of the compound, making it more suitable for formulation and administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its potential mechanisms of action and have guided further optimization efforts.

The brominated pyrazole ring is another critical feature that contributes to the compound's biological activity. Bromine atoms are known to enhance binding affinity due to their ability to form strong interactions with aromatic rings and other biological moieties. This property makes brominated pyrazoles particularly useful in designing compounds that require high selectivity and potency.

In vitro studies have begun to uncover the pharmacological profile of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid. Initial results suggest that it exhibits inhibitory activity against certain enzymes involved in inflammation and cell proliferation. These findings are consistent with the structural features of the compound and align with current research trends aimed at developing anti-inflammatory and anticancer agents.

The stereochemistry at the third carbon atom is another important aspect that has been studied extensively. The (R)-configuration has been shown to confer specific biological properties by influencing how the molecule interacts with its targets. This aspect is particularly relevant in drug development, where stereochemical purity is crucial for achieving desired therapeutic effects.

Future research directions for this compound include exploring its potential as a lead molecule for drug development. Synthetic modifications aimed at enhancing its bioavailability, solubility, and metabolic stability are likely to be pursued. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.

The integration of cutting-edge technologies such as high-throughput screening (HTS), CRISPR gene editing, and artificial intelligence (AI) in drug discovery has accelerated the pace of innovation in this field. These tools have enabled researchers to rapidly identify promising candidates like (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid and optimize their properties more efficiently than ever before.

In conclusion, (CAS No. 1998667-37-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to next-generation therapeutics.